(3β,20S)-Pregn-5-ene-3,17,20-triol
(3β,20S)-Pregn-5-ene-3,17,20-triol
Brand Name:
Vulcanchem
CAS No.:
903-67-3
VCID:
VC0129138
InChI:
InChI=1S/C21H34O3/c1-13(22)21(24)11-8-18-16-5-4-14-12-15(23)6-9-19(14,2)17(16)7-10-20(18,21)3/h4,13,15-18,22-24H,5-12H2,1-3H3/t13-,15-,16+,17-,18-,19-,20-,21-/m0/s1
SMILES:
CC(C1(CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C)O)O
Molecular Formula:
C21H34O3
Molecular Weight:
334.5 g/mol
(3β,20S)-Pregn-5-ene-3,17,20-triol
CAS No.: 903-67-3
Reference Standards
VCID: VC0129138
Molecular Formula: C21H34O3
Molecular Weight: 334.5 g/mol
| CAS No. | 903-67-3 |
|---|---|
| Product Name | (3β,20S)-Pregn-5-ene-3,17,20-triol |
| Molecular Formula | C21H34O3 |
| Molecular Weight | 334.5 g/mol |
| IUPAC Name | (3S,8R,9S,10R,13S,14S,17R)-17-[(1S)-1-hydroxyethyl]-10,13-dimethyl-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-3,17-diol |
| Standard InChI | InChI=1S/C21H34O3/c1-13(22)21(24)11-8-18-16-5-4-14-12-15(23)6-9-19(14,2)17(16)7-10-20(18,21)3/h4,13,15-18,22-24H,5-12H2,1-3H3/t13-,15-,16+,17-,18-,19-,20-,21-/m0/s1 |
| Standard InChIKey | XGUQCUDPXSTKLI-PUOFRWEFSA-N |
| Isomeric SMILES | C[C@@H]([C@]1(CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)O)C)C)O)O |
| SMILES | CC(C1(CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C)O)O |
| Canonical SMILES | CC(C1(CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C)O)O |
| Synonyms | 5-pregnene-3 beta,17 alpha,20 alpha-triol 5-pregnene-3 beta,17 alpha,20 alpha-triol, (3beta)-isomer 5-pregnene-3 beta,17 alpha,20 alpha-triol, (3beta,20beta)-isomer delta 5-pregnenetriol pregn-5-ene-3 beta,17 alpha,20 alpha-triol |
| PubChem Compound | 150863 |
| Last Modified | Nov 11 2021 |
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